Cas no 1805045-13-9 (3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805045-13-9
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918231
• Update Time: 2025-10-29

3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-2-1-3(8)6(12)11-4(2)5(9)10/h1,5H,(H,11,12)
• InChI Key： RFTRGNJWFUGUFH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NC=1C(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805045-13-9)

3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805045-13-9) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, exhibits remarkable potential in drug discovery and material science. Its molecular structure, featuring multiple fluorine atoms, enhances its bioavailability and metabolic stability, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine has surged due to their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's hydroxypyridine core also contributes to its versatility in chelation chemistry, enabling the development of metal-based therapeutics.

The synthesis of CAS No. 1805045-13-9 involves advanced fluorination techniques, including electrophilic fluorination and nucleophilic substitution, which are critical for achieving high purity and yield. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. These protocols align with the growing emphasis on green chemistry, as industries seek eco-friendly alternatives to traditional synthetic routes.

From a commercial perspective, 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine is often searched alongside terms like "fluorinated pyridine suppliers", "high-purity heterocyclic compounds", and "custom synthesis for drug development". Its relevance to AI-driven drug design and computational chemistry further amplifies its appeal, as researchers leverage machine learning to predict its interactions with biological targets. This synergy between experimental and in silico approaches underscores its potential in accelerating hit-to-lead optimization.

Environmental and regulatory considerations are also pivotal. The compound's low toxicity profile and biodegradability align with global initiatives like REACH and FDA guidelines, ensuring compliance in GMP manufacturing. As the scientific community explores its applications in catalysis and functional materials, CAS No. 1805045-13-9 continues to emerge as a cornerstone in innovation-driven chemistry.

In summary, 3,5-Difluoro-2-(difluoromethyl)-6-hydroxypyridine represents a convergence of cutting-edge science and industrial applicability. Its multifaceted utility in life sciences, coupled with stringent quality standards, positions it as a critical asset for researchers and manufacturers alike. Future studies may explore its derivatives for next-generation therapeutics or smart materials, further solidifying its role in advancing molecular innovation.